Cas no 1261849-58-4 (2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride)

• Product Name: 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride
• CAS No: 1261849-58-4
• MF: C₁₃H₅Cl₅O
• MW: 354.443198919296
• CID: 4997142
• Update Time: 2025-06-12

2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride

• Inchi： 1S/C13H5Cl5O/c14-9-3-6(13(18)19)1-2-7(9)8-4-11(16)12(17)5-10(8)15/h1-5H
• InChI Key： VOQJWSSWLZMCFM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)C=CC=1C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 7.1
• Topological Polar Surface Area: 17.1

Additional information on 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride

Introduction to 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride (CAS No. 1261849-58-4) and Its Applications in Modern Chemical Research

2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride, identified by the chemical abstracts service number CAS No. 1261849-58-4, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its tetrachlorobiphenyl core structure and a reactive carbonyl chloride functional group, serves as a versatile intermediate in the synthesis of various biologically active molecules. The unique combination of chlorine substituents and the electrophilic nature of the carbonyl chloride moiety makes it a valuable tool for constructing complex chemical frameworks.

The structure-activity relationship (SAR) of 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride has been extensively studied to understand its potential applications in drug discovery. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, the compound has been utilized in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and antioxidant agents, where the chlorine atoms facilitate further functionalization through nucleophilic substitution reactions. The presence of multiple chlorine atoms not only enhances the compound's solubility in organic solvents but also provides multiple sites for selective modification, making it an attractive scaffold for medicinal chemists.

In recent years, advancements in green chemistry have prompted investigations into more sustainable synthetic routes for 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride. Researchers have explored catalytic methods to minimize waste and improve yield, aligning with global efforts to reduce environmental impact. One notable approach involves the use of transition metal catalysts to facilitate regioselective chlorination, thereby optimizing the synthesis process while maintaining high purity standards. These innovations highlight the compound's adaptability to evolving chemical methodologies and its relevance in modern industrial applications.

The pharmacokinetic profile of derivatives derived from 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride has been a focus of recent clinical studies. Researchers have observed that modifications at the chlorinated biphenyl ring can significantly influence metabolic stability and bioavailability. For example, studies have demonstrated that introducing electron-withdrawing groups near the carbonyl chloride functionality can enhance binding affinity to target enzymes, potentially leading to more effective therapeutic outcomes. Such findings underscore the importance of structure-based drug design and the role of intermediates like CAS No. 1261849-58-4 in developing next-generation pharmaceuticals.

Furthermore, the compound's reactivity with nucleophiles has been exploited in the synthesis of protease inhibitors, which are critical in treating chronic diseases such as cancer and infectious disorders. The carbonyl chloride group readily reacts with amines and thiols to form amides and thioamides, respectively, enabling the construction of complex peptidomimetics. These derivatives have shown promising activity against various proteases, including those implicated in neurodegenerative diseases like Alzheimer's. The versatility of 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride as a synthetic building block continues to drive innovation in drug development pipelines.

The integration of computational chemistry techniques has also enhanced our understanding of 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride's reactivity and its potential applications. Molecular modeling studies have revealed insights into how different substituents influence electronic distributions across the biphenyl ring, guiding rational design strategies for optimizing biological activity. These computational approaches complement experimental work by predicting reaction outcomes with high accuracy, thereby accelerating the discovery process.

In conclusion, CAS No. 1261849-58-4, or 2,2',4',5'-Tetrachlorobiphenyl-4-carbonyl chloride, represents a cornerstone intermediate in modern chemical research. Its unique structural features and reactivity make it indispensable for synthesizing a wide range of biologically active compounds. As research continues to evolve, this compound will undoubtedly play a pivotal role in advancing pharmaceutical science and developing innovative therapeutic solutions for global health challenges.